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Compound of Interest

Compound Name: D-ribofuranose

Cat. No.: B093948 Get Quote

Ensuring the safe and compliant disposal of laboratory chemicals is a critical component of

research integrity and environmental responsibility. This guide provides detailed procedures for

the proper disposal of D-ribofuranose, a naturally occurring sugar widely used in biological

and chemical research. Based on current safety data, D-ribofuranose is classified as a non-

hazardous substance, which simplifies its disposal process. However, adherence to institutional

and local regulations remains paramount.

Immediate Safety and Handling
Before proceeding with disposal, it is essential to handle D-ribofuranose in accordance with

standard laboratory safety protocols. Always consult the Safety Data Sheet (SDS) for the

specific formulation in use. Personal protective equipment, including safety glasses and gloves,

should be worn. In case of a spill, sweep up the solid material, avoiding dust generation, and

place it in a suitable container for disposal.

Disposal Procedures for D-ribofuranose
The appropriate disposal method for D-ribofuranose depends on its physical state (solid or

aqueous solution) and the quantity to be discarded. It is crucial to ensure that the D-
ribofuranose waste is not mixed with any hazardous materials, as this would require the entire

mixture to be treated as hazardous waste.[1][2]

Method 1: Drain Disposal for Small Quantities of Aqueous Solutions
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For small quantities of uncontaminated D-ribofuranose solutions, drain disposal is often an

acceptable method.

Verification: Confirm that the solution contains only D-ribofuranose and water, with no other

hazardous chemicals.

Dilution: Dilute the D-ribofuranose solution with a large volume of water (at least 20 parts

water to 1 part solution).

Disposal: Slowly pour the diluted solution down the drain, followed by a generous amount of

running water to ensure it is thoroughly flushed from the plumbing system.[3]

Log Entry: If required by your institution, record the disposal in the laboratory's waste log.

Method 2: Solid Waste Disposal for Solid D-ribofuranose and Large Quantities

Solid D-ribofuranose and larger volumes of aqueous solutions should be disposed of as non-

hazardous solid waste.

Containment: Place the solid D-ribofuranose or the concentrated solution into a well-sealed,

clearly labeled container.[3][4]

Labeling: Label the container as "Non-Hazardous Waste: D-ribofuranose". Include the

name of the principal investigator and the date.

Disposal: Dispose of the container in the designated non-hazardous solid laboratory waste

stream, in accordance with your institution's specific procedures.[5] This may involve placing

it directly into a designated dumpster.[5]

Key Chemical and Physical Properties
The following table summarizes essential data for D-ribofuranose, which informs its non-

hazardous classification and safe handling procedures.
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Property Value

Appearance White to off-white powder

Molecular Formula C₅H₁₀O₅

Molecular Weight 150.13 g/mol

Melting Point 88-92 °C

Solubility Soluble in water

Note: The properties of D-ribofuranose are comparable to its deuterated form, D-Ribose-d5,

which is also considered non-hazardous.[6]

Experimental Protocols
The disposal procedures outlined above are based on standard laboratory practices for non-

hazardous chemical waste.[5][7][8] These protocols are derived from an assessment of the

chemical's properties as detailed in Safety Data Sheets, which indicate no significant

environmental or health hazards.[9]

D-ribofuranose Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of D-
ribofuranose in a laboratory setting.
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Start: D-ribofuranose Waste

Is the waste mixed with
hazardous chemicals?

Treat as Hazardous Waste:
Follow institutional guidelines for

hazardous chemical waste disposal.

Yes

Is the waste a solid or
a large quantity (>1L)?

No

End of Disposal Process

Solid Waste Disposal

Yes

Aqueous Drain Disposal

No

Place in a sealed,
properly labeled container.

Dilute with at least
20 parts water.

Dispose of according to institutional
non-hazardous solid waste procedures.

Pour down the drain
with copious amounts of water.

Click to download full resolution via product page

D-ribofuranose Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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